3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride
Overview
Description
3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride is a chemical compound that has garnered attention in scientific research due to its potential therapeutic and industrial applications. This compound is characterized by its unique structure, which includes a pyridine ring with a ketone group at the 6th position and a propanoic acid moiety.
Preparation Methods
The synthesis of 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride involves several steps. One common method includes the reaction of a pyridine derivative with a propanoic acid derivative under specific conditions. The reaction typically requires a catalyst and may involve heating to facilitate the formation of the desired product . Industrial production methods often involve optimizing these reaction conditions to increase yield and purity.
Chemical Reactions Analysis
3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional oxygen-containing functional groups.
Reduction: This reaction can reduce the ketone group to an alcohol.
Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like chlorine or bromine. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It is studied for its potential biological activity and interactions with various biomolecules.
Medicine: It is investigated for its potential therapeutic effects, including its role in drug development.
Industry: It is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that involve these molecular interactions, leading to changes in cellular function and activity .
Comparison with Similar Compounds
3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride can be compared with other similar compounds, such as:
3-(6-oxo-1,6-dihydropyridin-2-yl)propanoic acid hydrochloride: This compound has a similar structure but differs in the position of the ketone group.
Indole derivatives: These compounds share a similar heterocyclic structure and are known for their diverse biological activities.
The uniqueness of this compound lies in its specific structure and the resulting chemical and biological properties.
Properties
CAS No. |
2172067-06-8 |
|---|---|
Molecular Formula |
C8H10ClNO3 |
Molecular Weight |
203.6 |
Purity |
71 |
Origin of Product |
United States |
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